S-Deoxo-3,17|A-bis-(O-tetrahydro-2H-pyran-2-yl)-6-oxo-fulvestrant
S-Deoxo-3,17|A-bis-(O-tetrahydro-2H-pyran-2-yl)-6-oxo-fulvestrant
Brand Name:
Vulcanchem
CAS No.:
862700-70-7
VCID:
VC0137890
InChI:
InChI=1S/C42H61F5O5S/c1-40-23-21-31-30-18-17-29(51-36-15-8-10-24-49-36)28-33(30)39(48)32(38(31)34(40)19-20-35(40)52-37-16-9-11-25-50-37)14-7-5-3-2-4-6-12-26-53-27-13-22-41(43,44)42(45,46)47/h17-18,28,31-32,34-38H,2-16,19-27H2,1H3/t31-,32+,34+,35+,36?,37?,38+,40+/m1/s1
SMILES:
CC12CCC3C(C1CCC2OC4CCCCO4)C(C(=O)C5=C3C=CC(=C5)OC6CCCCO6)CCCCCCCCCSCCCC(C(F)(F)F)(F)F
Molecular Formula:
C42H61F5O5S
Molecular Weight:
772.997
S-Deoxo-3,17|A-bis-(O-tetrahydro-2H-pyran-2-yl)-6-oxo-fulvestrant
CAS No.: 862700-70-7
Cat. No.: VC0137890
Molecular Formula: C42H61F5O5S
Molecular Weight: 772.997
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 862700-70-7 |
|---|---|
| Molecular Formula | C42H61F5O5S |
| Molecular Weight | 772.997 |
| IUPAC Name | (7S,8R,9S,13S,14S,17S)-13-methyl-3,17-bis(oxan-2-yloxy)-7-[9-(4,4,5,5,5-pentafluoropentylsulfanyl)nonyl]-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C42H61F5O5S/c1-40-23-21-31-30-18-17-29(51-36-15-8-10-24-49-36)28-33(30)39(48)32(38(31)34(40)19-20-35(40)52-37-16-9-11-25-50-37)14-7-5-3-2-4-6-12-26-53-27-13-22-41(43,44)42(45,46)47/h17-18,28,31-32,34-38H,2-16,19-27H2,1H3/t31-,32+,34+,35+,36?,37?,38+,40+/m1/s1 |
| Standard InChI Key | PPYWGCSSBHYISP-RQYFJVKPSA-N |
| SMILES | CC12CCC3C(C1CCC2OC4CCCCO4)C(C(=O)C5=C3C=CC(=C5)OC6CCCCO6)CCCCCCCCCSCCCC(C(F)(F)F)(F)F |
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